An In-depth Technical Guide to (R)-Stiripentol-d9: Chemical Structure, Properties, and Biological Activity
An In-depth Technical Guide to (R)-Stiripentol-d9: Chemical Structure, Properties, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R)-Stiripentol, an antiepileptic drug, has a unique chemical structure as an aromatic allylic alcohol.[1] It is approved for the treatment of seizures associated with Dravet syndrome, a severe form of epilepsy.[1] This technical guide focuses on the deuterated analog, (R)-Stiripentol-d9, providing a comprehensive overview of its chemical structure, physicochemical and pharmacological properties, and its role in research and development. The inclusion of deuterium (B1214612), a stable isotope of hydrogen, makes (R)-Stiripentol-d9 an invaluable tool in pharmacokinetic studies and as an internal standard for quantitative analysis.[2]
Chemical Structure and Physicochemical Properties
(R)-Stiripentol is a chiral molecule, and its (R)-enantiomer is reported to be more active than the (S)-enantiomer. The defining structural features of (R)-Stiripentol include a 1,3-benzodioxole (B145889) ring, a penten-3-ol backbone, and a gem-dimethyl group. In (R)-Stiripentol-d9, nine hydrogen atoms on the two methyl groups and the terminal methyl of the pentenyl chain are replaced by deuterium atoms.
Chemical Structure
Systematic Name: (3R,4E)-1-(1,3-benzodioxol-5-yl)-4,4-dimethyl-5,5,5-trideuteriopent-1-en-3-ol
Molecular Formula: C₁₄H₉D₉O₃
Structure:
(R)-Stiripentol
(R)-Stiripentol-d9
Physicochemical Properties
A summary of the key physicochemical properties of (R)-Stiripentol and (R)-Stiripentol-d9 is presented in the table below for easy comparison.
| Property | (R)-Stiripentol | (R)-Stiripentol-d9 |
| Molecular Formula | C₁₄H₁₈O₃ | C₁₄H₉D₉O₃ |
| Molecular Weight ( g/mol ) | 234.29 | 243.35 |
| Monoisotopic Mass (Da) | 234.1256 | 243.1821 |
| CAS Number | 144017-65-2 | 1185239-64-8 |
| Appearance | Solid | Solid |
| Solubility | Soluble in Chloroform | Soluble in Chloroform |
Pharmacology
The pharmacological profile of Stiripentol (B1682491) is multifaceted, involving direct effects on neurotransmitter systems and indirect effects through the inhibition of drug-metabolizing enzymes.
Mechanism of Action
Stiripentol's primary anticonvulsant activity is attributed to its positive allosteric modulation of GABA-A receptors, the major inhibitory neurotransmitter receptors in the central nervous system.[1] This enhances GABAergic neurotransmission, leading to a reduction in neuronal excitability. Additionally, Stiripentol is a known inhibitor of several cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2C19.[3] This inhibition slows the metabolism of co-administered antiepileptic drugs, thereby increasing their plasma concentrations and therapeutic efficacy.
Pharmacokinetics
(R)-Stiripentol-d9 is primarily utilized as an internal standard in pharmacokinetic studies of (R)-Stiripentol due to its similar chemical behavior and distinct mass. This allows for accurate quantification of the non-deuterated drug in biological matrices by mass spectrometry. The deuteration is not expected to significantly alter the intrinsic pharmacological activity but can sometimes lead to a different metabolic profile, a phenomenon known as the "kinetic isotope effect."
Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis and analysis of (R)-Stiripentol and its deuterated analog.
Synthesis of (R)-Stiripentol
A common synthetic route to racemic Stiripentol involves the Claisen-Schmidt condensation of piperonal (B3395001) and pinacolone (B1678379), followed by selective reduction of the resulting α,β-unsaturated ketone. The (R)-enantiomer can then be obtained through chiral resolution.
Protocol for Racemic Stiripentol Synthesis:
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Claisen-Schmidt Condensation:
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Dissolve piperonal (1 equivalent) and pinacolone (1.2 equivalents) in methanol (B129727).
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Add a solution of potassium hydroxide (B78521) (2 equivalents) in water dropwise while maintaining the temperature below 20°C.
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Stir the reaction mixture at room temperature for 4-6 hours.
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Monitor the reaction by thin-layer chromatography (TLC).
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Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute HCl.
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Collect the precipitated solid by filtration, wash with water, and dry to obtain the α,β-unsaturated ketone intermediate.
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Selective Reduction:
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Suspend the α,β-unsaturated ketone (1 equivalent) in methanol.
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Add sodium borohydride (B1222165) (1.5 equivalents) portion-wise at 0°C.
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Stir the reaction mixture at room temperature for 2-3 hours.
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Monitor the reaction by TLC.
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After completion, neutralize the reaction with dilute acetic acid.
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Remove the methanol under reduced pressure.
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Extract the aqueous layer with ethyl acetate.
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield racemic Stiripentol.
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Chiral Resolution (Conceptual):
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The racemic mixture can be resolved into its enantiomers using techniques such as chiral high-performance liquid chromatography (HPLC) or by forming diastereomeric salts with a chiral resolving agent.
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Quantification of (R)-Stiripentol in Plasma using (R)-Stiripentol-d9 by LC-MS/MS
This protocol outlines a typical bioanalytical method for the quantification of (R)-Stiripentol in a biological matrix.
Materials:
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(R)-Stiripentol analytical standard
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(R)-Stiripentol-d9 (internal standard)
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Human plasma
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Formic acid
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Water (LC-MS grade)
Procedure:
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Sample Preparation (Protein Precipitation):
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To 100 µL of plasma sample, add 20 µL of the internal standard solution ((R)-Stiripentol-d9 in methanol).
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Add 300 µL of acetonitrile to precipitate proteins.
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Vortex the mixture for 1 minute.
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Centrifuge at 10,000 rpm for 10 minutes.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in 100 µL of the mobile phase.
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LC-MS/MS Analysis:
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Liquid Chromatography (LC) Conditions:
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Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).
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Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient: A suitable gradient to achieve separation (e.g., starting with 95% A, ramping to 95% B).
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Flow Rate: 0.4 mL/min.
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Injection Volume: 5 µL.
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Mass Spectrometry (MS/MS) Conditions:
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Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Multiple Reaction Monitoring (MRM) transitions:
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(R)-Stiripentol: e.g., m/z 235.1 → 177.1
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(R)-Stiripentol-d9: e.g., m/z 244.2 → 186.1
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Optimize other MS parameters (e.g., collision energy, declustering potential) for maximum signal intensity.
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Data Analysis:
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Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.
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Determine the concentration of (R)-Stiripentol in the unknown samples by interpolating their peak area ratios from the calibration curve.
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key biological pathways and experimental workflows related to (R)-Stiripentol.
Signaling Pathways
